Cas no 30897-76-8 (2-(chloromethyl)-6,6-dimethylbicyclo3.1.1hept-2-ene)

2-(chloromethyl)-6,6-dimethylbicyclo3.1.1hept-2-ene structure
30897-76-8 structure
Product Name:2-(chloromethyl)-6,6-dimethylbicyclo3.1.1hept-2-ene
CAS No:30897-76-8
MF:C10H15Cl
MW:170.679102182388
MDL:MFCD19237150
CID:315188
PubChem ID:161680
Update Time:2025-04-19

2-(chloromethyl)-6,6-dimethylbicyclo3.1.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]hept-2-ene,2-(chloromethyl)-6,6-dimethyl-
    • 4-(chloromethyl)-6,6-dimethylbicyclo[3.1.1]hept-3-ene
    • 2-(Chloromethyl)-6,6-dimethylbicyclo(3.1.1)hept-2-ene
    • Bicyclo(3.1.1)hept-2-ene, 2-(chloromethyl)-6,6-dimethyl-
    • 2-(chloromethyl)-6,6-dimethylbicyclo3.1.1hept-2-ene
    • 2-(CHLOROMETHYL)-6,6-DIMETHYLBICYCLO[3.1.1]HEPT-2-ENE
    • 30897-76-8
    • EINECS 250-377-2
    • DTXSID30885488
    • AKOS006275176
    • 2-chloromethyl-6,6-dimethylbicyclo[3.1.1]hept-2-ene
    • SCHEMBL10977869
    • Bicyclo[3.1.1]hept-2-ene, 2-(chloromethyl)-6,6-dimethyl-
    • EN300-1966966
    • NS00049853
    • HJMBBNXCSKYLPS-UHFFFAOYSA-N
    • MDL: MFCD19237150
    • Inchi: 1S/C10H15Cl/c1-10(2)8-4-3-7(6-11)9(10)5-8/h3,8-9H,4-6H2,1-2H3
    • InChI Key: HJMBBNXCSKYLPS-UHFFFAOYSA-N
    • SMILES: ClCC1=CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 170.08635
  • Monoisotopic Mass: 170.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.019
  • Boiling Point: 195.2°Cat760mmHg
  • Flash Point: 68.4°C
  • Refractive Index: 1.494
  • PSA: 0

2-(chloromethyl)-6,6-dimethylbicyclo3.1.1hept-2-ene Pricemore >>

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